Cas no 28905-71-7 (Phenol, methyltrinitro-)

• Product Name: Phenol, methyltrinitro-
• CAS No: 28905-71-7
• MF: C₇H₅N₃O₇
• MW: 243.130501508713
• CID: 259897
• PubChem ID: 193643
• Update Time: 2025-04-19

Phenol, methyltrinitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, methyltrinitro-
• 5-methyl-2,3,4-trinitrophenol
• Methyltrinitrophenol
• Phenol,methyltrinitro
• Trinitrocresolate
• DTXSID00183105
• 28905-71-7
• 5-METHYL-2,3,4-TRINITRO-PHENOL

• Inchi： 1S/C7H5N3O7/c1-3-2-4(11)6(9(14)15)7(10(16)17)5(3)8(12)13/h2,11H,1H3
• InChI Key： VIGWOECDNBSOGQ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C(=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.01300
• Monoisotopic Mass: 243.01274951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 157.69000
• LogP: 2.99480